Cas no 1893992-64-7 (1-(4-Aminooxan-4-yl)propan-2-one)

• Product Name: 1-(4-Aminooxan-4-yl)propan-2-one
• CAS No: 1893992-64-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6159577
• PubChem ID: 115012248
• Update Time: 2025-07-17

1-(4-Aminooxan-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminooxan-4-yl)propan-2-one
• 1893992-64-7
• SCHEMBL16838731
• EN300-798358
• 1-(4-Aminooxan-4-yl)propan-2-one

• Inchi： 1S/C8H15NO2/c1-7(10)6-8(9)2-4-11-5-3-8/h2-6,9H2,1H3
• InChI Key： OTDRRHWLRDZXRR-UHFFFAOYSA-N
• SMILES： O1CCC(CC(C)=O)(CC1)N

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.3Ų

Additional information on 1-(4-Aminooxan-4-yl)propan-2-one

Comprehensive Overview of 1-(4-Aminooxan-4-yl)propan-2-one (CAS No. 1893992-64-7): Properties, Applications, and Research Insights

1-(4-Aminooxan-4-yl)propan-2-one (CAS 1893992-64-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This molecule combines a tetrahydropyran (oxane) ring with an amino group and a propan-2-one (acetone derivative) moiety, making it a versatile intermediate for drug discovery and material science. Its CAS number 1893992-64-7 is frequently searched in chemical databases, reflecting its growing relevance in synthetic chemistry.

Recent studies highlight the compound’s potential in designing kinase inhibitors and central nervous system (CNS) therapeutics, aligning with trends in precision medicine. Researchers are exploring its hydrogen-bonding capacity and stereochemical flexibility, which are critical for modulating biological targets. The 4-aminooxane scaffold is particularly noted for enhancing blood-brain barrier permeability—a hot topic in neurodegenerative disease research.

From an industrial perspective, 1-(4-Aminooxan-4-yl)propan-2-one is synthesized via reductive amination or ring-opening reactions, with optimization strategies focusing on green chemistry principles. This resonates with the global push for sustainable synthesis, a frequently searched term in AI-driven literature analysis tools. Its logP value and solubility profile are also key discussion points in formulation studies.

Analytical characterization of CAS 1893992-64-7 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing, addressing the demand for rigorous quality control in fine chemicals. The compound’s stability under physiological conditions is another active research area, especially for applications in prodrug development.

In summary, 1-(4-Aminooxan-4-yl)propan-2-one exemplifies how niche chemical entities drive innovation. Its intersection with fragment-based drug design and biocompatible materials positions it as a compound to watch in both academic and industrial settings.